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Compound of Interest

Compound Name: 2,4-Difluoro-5-formylbenzonitrile

Cat. No.: B1323119 Get Quote

In-Depth Technical Guide: 2,4-Difluoro-5-
formylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

nomenclature, and available data for 2,4-Difluoro-5-formylbenzonitrile, a fluorinated aromatic

nitrile of interest in synthetic and medicinal chemistry.

Molecular Structure and Nomenclature
IUPAC Name: 2,4-Difluoro-5-formylbenzonitrile

Synonyms: 5-Cyano-2,4-difluorobenzaldehyde

The molecular structure of 2,4-Difluoro-5-formylbenzonitrile consists of a benzene ring

substituted with two fluorine atoms at positions 2 and 4, a formyl group (-CHO) at position 5,

and a nitrile group (-CN) at position 1.

Caption: Molecular Structure of 2,4-Difluoro-5-formylbenzonitrile

Physicochemical Data
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A comprehensive search for experimental data for 2,4-Difluoro-5-formylbenzonitrile (CAS

No. 633327-10-3) did not yield specific values for bond lengths, bond angles, or detailed

spectroscopic analyses in the public domain. The information is primarily available from

chemical suppliers.

Property Value Source

CAS Number 633327-10-3 Sunway Pharm Ltd

Molecular Formula C₈H₃F₂NO Sunway Pharm Ltd

Molecular Weight 167.11 g/mol Sunway Pharm Ltd

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 2,4-
Difluoro-5-formylbenzonitrile are not readily available in published literature. Characterization

of this compound would require experimental determination.

Experimental Protocols: Synthesis
A specific, detailed experimental protocol for the synthesis of 2,4-Difluoro-5-
formylbenzonitrile is not explicitly described in the reviewed literature. However, a potential

synthetic route can be inferred from the synthesis of its precursor, 2,4-difluorobenzonitrile, and

general formylation reactions.

Synthesis of the Precursor: 2,4-Difluorobenzonitrile
A common method for the synthesis of 2,4-difluorobenzonitrile involves the cyanation of 2,4-

difluorobromobenzene.

Reaction:

Example Protocol (based on a patent for a similar process): A reaction vessel is charged with

2,4-difluorobromobenzene, a cyanide source (e.g., an alkali metal ferrocyanide), a palladium

complex as a catalyst, and an alkali metal carbonate as a base in a solvent such as N,N-

dimethylacetamide. The mixture is heated under a nitrogen atmosphere for several hours. After

cooling, the product is isolated by filtration and fractional distillation.[1]
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Formylation of 2,4-Difluorobenzonitrile
The introduction of a formyl group onto the 2,4-difluorobenzonitrile ring would be the

subsequent step. The substitution pattern of the starting material suggests that the formylation

would likely occur at the 5-position due to the directing effects of the fluorine and nitrile

substituents.

General Formylation Methods: Various methods exist for the formylation of aromatic

compounds, including:

Vilsmeier-Haack Reaction: This reaction employs a Vilsmeier reagent, typically generated

from phosphorus oxychloride and a disubstituted formamide like N,N-dimethylformamide

(DMF), to introduce a formyl group onto an activated aromatic ring.

Gattermann-Koch Reaction: This method uses carbon monoxide and hydrochloric acid in the

presence of a catalyst like aluminum chloride and cuprous chloride to formylate aromatic

compounds.

Duff Reaction: This involves the formylation of phenols or other activated aromatic

compounds using hexamethylenetetramine.

A detailed experimental protocol for the specific formylation of 2,4-difluorobenzonitrile to yield

2,4-Difluoro-5-formylbenzonitrile would need to be developed and optimized.

Logical Relationships in Synthesis
The synthesis of 2,4-Difluoro-5-formylbenzonitrile logically proceeds from a halogenated

precursor, followed by cyanation and then formylation, or potentially formylation of a

halogenated precursor followed by cyanation. The former is often more common.
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Caption: Inferred Synthetic Pathway

Disclaimer: This document is intended for informational purposes for a scientific audience. The

lack of detailed, publicly available experimental data necessitates that any synthesis or

characterization of 2,4-Difluoro-5-formylbenzonitrile be conducted with appropriate

laboratory safety protocols and after a thorough literature review for any newly published

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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